Cas no 2411219-43-5 (N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide)

• Product Name: N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide
• CAS No: 2411219-43-5
• MF: C₁₇H₂₇ClN₂O
• MW: 310.862083673477
• CID: 5355335
• Update Time: 2025-06-12

N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z3995632552
• N-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide
• N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide

• Inchi： 1S/C17H27ClN2O/c1-12(18)17(21)20(16-5-7-19(2)8-6-16)11-15-10-13-3-4-14(15)9-13/h3-4,12-16H,5-11H2,1-2H3
• InChI Key： SYUUJAGREAVKSJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C1CCN(C)CC1)CC1CC2C=CC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• XLogP3: 3
• Topological Polar Surface Area: 23.6

Additional information on N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide

Comprehensive Overview of N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide (CAS No. 2411219-43-5)

The compound N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide, with the CAS No. 2411219-43-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

Structurally, this compound combines a bicyclo[2.2.1]heptene framework with a chloropropanamide moiety, linked to a methylpiperidine group. Such a configuration is rare in literature, making it a subject of interest for drug discovery and material science. Researchers often explore its stereochemistry and bioactivity, particularly in the context of central nervous system (CNS) targeting due to the presence of the piperidine ring, a common pharmacophore in neuroactive compounds.

In recent years, the demand for novel heterocyclic compounds like CAS 2411219-43-5 has surged, driven by advancements in high-throughput screening and computational chemistry. Users frequently search for terms such as "synthesis of bicycloheptene derivatives" or "piperidine-based drug design," reflecting the compound's alignment with cutting-edge research. Its potential as a ligand for G-protein-coupled receptors (GPCRs) is also a hot topic, given the rise of GPCR-targeted therapies in treating neurological disorders.

The synthesis of N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide typically involves multi-step organic reactions, including amidation and alkylation strategies. Optimizing its yield and purity is a frequent challenge, with searches like "green chemistry approaches for amide formation" gaining traction. Environmental sustainability in synthesis is a growing concern, prompting researchers to explore catalytic methods and solvent-free conditions.

From an analytical perspective, techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are critical for characterizing this compound. Queries like "spectral data interpretation for complex amines" highlight the need for accessible resources on structural elucidation. Its logP value and solubility profile are also frequently studied, as they influence its drug-likeness and bioavailability.

Beyond pharmaceuticals, CAS 2411219-43-5 has potential applications in agrochemicals and material science. Its bicyclic scaffold offers rigidity, which could be leveraged in designing polymeric materials or catalysts. Searches for "bicycloheptene in material innovation" underscore this interdisciplinary appeal.

In conclusion, N-(2-Bicyclo[2.2.1]hept-5-enylmethyl)-2-chloro-N-(1-methylpiperidin-4-yl)propanamide represents a fascinating intersection of chemistry and applied science. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific discourse.